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Compound of Interest

Compound Name: Isobutyldimethoxymethylsilane

Cat. No.: B096940 Get Quote

In the realm of surface modification and polymer crosslinking, organosilanes play a pivotal role.

Their bifunctional nature allows them to act as molecular bridges between inorganic substrates

and organic polymers, enhancing adhesion, improving mechanical properties, and imparting

desirable surface characteristics such as hydrophobicity. This guide provides a detailed

comparison of two such organosilanes: isobutyldimethoxymethylsilane and

isobutyltrimethoxysilane, tailored for researchers, scientists, and professionals in drug

development. While direct comparative experimental data for these two specific silanes is not

extensively available in published literature, this guide extrapolates their performance based on

fundamental principles of silane chemistry and available data for analogous compounds.

Molecular Structure and Reactivity
The primary difference between isobutyldimethoxymethylsilane and isobutyltrimethoxysilane

lies in the number of hydrolyzable methoxy groups attached to the silicon atom.

Isobutyidimethoxymethylsilane is a dialkoxysilane with two methoxy groups, while

isobutyltrimethoxysilane is a trialkoxysilane with three. This structural difference is the principal

determinant of their reactivity and crosslinking behavior.
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Property
Isobutyidimethoxy
methylsilane

Isobutyltrimethoxy
silane

Source

Molecular Formula C7H18O2Si C7H18O3Si [1]

Molecular Weight 162.30 g/mol 178.30 g/mol [1]

Boiling Point 63°C @ 40mmHg 154°C [1][2]

Density 0.841 g/mL 0.93 g/mL [1][2]

Flash Point 32°C Not Available [1]

Water Solubility 510 mg/L @ 20°C Insoluble [1][3]

Hydrolysis and Condensation: The Reaction
Mechanism
The utility of these silanes hinges on their hydrolysis and condensation reactions. In the

presence of water, the methoxy groups hydrolyze to form reactive silanol groups (-Si-OH).

These silanols can then condense with hydroxyl groups on an inorganic surface or with other

silanol groups to form stable siloxane bonds (-Si-O-Si-).

A crucial principle in silane chemistry is that the rate of hydrolysis is influenced by the number

of alkoxy groups. Generally, silanes with fewer alkoxy groups, and thus more organic

substitution, exhibit a faster hydrolysis rate. Consequently, isobutyldimethoxymethylsilane,

with two methoxy groups, is expected to hydrolyze more rapidly than isobutyltrimethoxysilane,

which has three.

The condensation process also differs significantly. Dialkoxysilanes like

isobutyldimethoxymethylsilane can form linear, two-dimensional crosslinked networks. In

contrast, trialkoxysilanes such as isobutyltrimethoxysilane can form more complex, three-

dimensional networks. This leads to a higher crosslinking density for trialkoxysilanes, which can

result in enhanced adhesion and mechanical strength in the final polymer or coating.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362430.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://wap.guidechem.com/encyclopedia/isobutyltrimethoxysilane-dic19601.html
https://www.benchchem.com/product/b096940?utm_src=pdf-body
https://www.benchchem.com/product/b096940?utm_src=pdf-body
https://www.shinetsusilicone-global.com/guide/faq/coup27/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis

Condensation
Silane

(R-Si(OCH3)x)
Silanol

(R-Si(OH)x)

+ H2O
- CH3OH

Siloxane Bond
(-Si-O-Si-)

+ Silanol or Surface -OH
- H2O

Isobutyidimethoxymethylsilane (2D Network) Isobutyltrimethoxysilane (3D Network)

Polymer Chain

Polymer Chain

-Si-O-Si-

Polymer Chain

Polymer Chain

-Si-O-Si-

Polymer Chain

-Si-O-Si-

-Si-O-Si-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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